Cas no 1140969-69-2 (N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea is a chiral thiourea derivative characterized by its cyclohexane-1,2-diyl backbone and trifluoromethyl-substituted aryl groups. The compound exhibits strong hydrogen-bonding capabilities due to its thiourea functional groups, making it useful in asymmetric catalysis and molecular recognition applications. The electron-withdrawing trifluoromethyl groups enhance its acidity, improving its efficacy as a hydrogen-bond donor. Its rigid (1S,2S)-cyclohexane framework provides stereochemical control, enabling selective interactions with substrates. This compound is particularly valuable in enantioselective synthesis and organocatalysis, where its structural precision and electronic properties contribute to high selectivity and reactivity. It is typically employed under mild conditions, ensuring compatibility with sensitive substrates.
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea structure
1140969-69-2 structure
Product name:N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
CAS No:1140969-69-2
MF:C24H20N4F12S2
MW:656.553
CID:2354880
PubChem ID:46184488

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

    • N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
    • N,N'-(1S,2S)-1,2-Cyclohexanediyl bis[N'-[3,5-bis(trifluoromethyl)phenyl)] -thiourea
    • N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
    • MFCD23160163
    • AKOS037648540
    • CS-0092900
    • 1140969-69-2
    • BS-14511
    • 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S,2S)-2-[[3,5-bis(trifluoromethyl)phenyl]carbamothioylamino]cyclohexyl]thiourea
    • Thiourea, N,N''-(1S,2S)-1,2-cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]-
    • 3-[3,5-bis(trifluoromethyl)phenyl]-1-[(1S,2S)-2-({[3,5-bis(trifluoromethyl)phenyl]carbamothioyl}amino)cyclohexyl]thiourea
    • Inchi： InChI=1S/C24H20F12N4S2/c25-21(26,27)11-5-12(22(28,29)30)8-15(7-11)37-19(41)39-17-3-1-2-4-18(17)40-20(42)38-16-9-13(23(31,32)33)6-14(10-16)24(34,35)36/h5-10,17-18H,1-4H2,(H2,37,39,41)(H2,38,40,42)/t17-,18-/m0/s1
    • InChI Key： VALSAKIMMYEMHC-ROUUACIJSA-N
    • SMILES： C1CCC(C(C1)NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 656.0937769g/mol
  • Monoisotopic Mass: 656.0937769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 4
  • Complexity: 818
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 112Ų

N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A652224-1g
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
 1140969-69-2 97%
1g
 $248.0 2025-02-20
Ambeed
A652224-250mg
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
 1140969-69-2 97%
250mg
 $72.0 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N23410-250mg
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
 1140969-69-2 98%
250mg
 ¥589.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N23410-1g
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
 1140969-69-2 98%
1g
 ¥1917.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj0473-100mg
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
 1140969-69-2 98%,99%e.e.
100mg
 ¥600.0 2024-07-19
Aaron
AR000B92-250mg
Thiourea, N,N''-(1S,2S)-1,2-cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]-
 1140969-69-2 97%
250mg
 $59.00 2025-02-11
1PlusChem
1P000B0Q-250mg
Thiourea, N,N''-(1S,2S)-1,2-cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]-
 1140969-69-2 >98%
250mg
 $115.00 2023-12-26
A2B Chem LLC
AA13482-1g
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
 1140969-69-2 ≥97.0%
1g
 $173.00 2024-01-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N23410-100mg
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
 1140969-69-2 98%
100mg
 ¥252.0 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EP973-200mg
N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
 1140969-69-2 98%
200mg
 754.0CNY 2021-07-17

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Amadis Chemical Company Limited
(CAS:1140969-69-2)N,N'-(1S,2S)-1,2-Cyclohexanediylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
A994471
Purity:99%
Quantity:1g
Price ($):210.0